Cas no 2034576-55-9 (4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine)

• Product Name: 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine
• CAS No: 2034576-55-9
• MF: C₁₄H₁₉N₅O
• MW: 273.3336
• CID: 5354419
• Update Time: 2025-05-26

4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine Chemical and Physical Properties

Names and Identifiers

• 4-morpholin-4-yl-8-propan-2-ylpyrido[2,3-d]pyrimidin-7-imine
• 8-isopropyl-4-morpholinopyrido[2,3-d]pyrimidin-7(8H)-imine
• 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine

• Inchi： 1S/C14H19N5O/c1-10(2)19-12(15)4-3-11-13(16-9-17-14(11)19)18-5-7-20-8-6-18/h3-4,9-10,15H,5-8H2,1-2H3/b15-12+
• InChI Key： NVFKWVDDWCYSFI-NTCAYCPXSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C2C3C([H])=C([H])/C(=N\[H])/N(C=3N=C([H])N=2)C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 1.1
• Topological Polar Surface Area: 65.3

Additional information on 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine

Comprehensive Overview of 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine (CAS No. 2034576-55-9)

The compound 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine (CAS No. 2034576-55-9) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrido[2,3-d]pyrimidine core substituted with a morpholine ring and an isopropyl group, makes it a promising candidate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting kinase enzymes, which play a critical role in cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in personalized medicine and targeted therapies. The pyrido[2,3-d]pyrimidine scaffold, found in 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine, is particularly noteworthy for its ability to modulate protein-protein interactions and enzyme activity. This has led to its exploration in oncology, inflammation, and infectious diseases, aligning with current trends in precision medicine and AI-driven drug design.

The morpholine moiety in this compound enhances its solubility and bioavailability, addressing a common challenge in drug development. Meanwhile, the isopropyl group contributes to its lipophilicity, influencing membrane permeability and pharmacokinetics. These properties make CAS No. 2034576-55-9 a valuable tool for medicinal chemists seeking to optimize lead compounds for clinical trials.

From a synthetic chemistry perspective, the preparation of 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine involves multi-step reactions, including cyclization and functional group transformations. Researchers often employ microwave-assisted synthesis or flow chemistry techniques to improve yields and reduce reaction times, reflecting the growing emphasis on sustainable and efficient methodologies in organic synthesis.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These techniques ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound’s stability under various conditions is also a key consideration for its storage and handling in laboratory settings.

In the context of drug repurposing, 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine has attracted attention for its potential to address unmet medical needs. For example, its kinase inhibitory activity could be leveraged in treating rare diseases or resistant infections, topics frequently searched in biomedical databases and academic forums. This aligns with the broader shift toward multi-target therapeutics and combination therapies in modern pharmacology.

Environmental and regulatory considerations are also paramount when working with such compounds. While 2034576-55-9 is not classified as hazardous, researchers must adhere to Good Laboratory Practices (GLP) and Green Chemistry principles to minimize waste and ensure safety. This reflects the increasing focus on sustainable science and corporate social responsibility in the chemical industry.

In summary, 4-(morpholin-4-yl)-8-(propan-2-yl)-7H,8H-pyrido[2,3-d]pyrimidin-7-imine represents a versatile and scientifically intriguing molecule with broad applicability. Its study contributes to the advancement of medicinal chemistry, molecular biology, and therapeutic innovation, making it a subject of ongoing interest in both academic and industrial research.